4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)picolinamide

• IUPAC Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2-carboxamide
• InChI: InChI=1S/C12H17BN2O3/c1-11(2)12(3,4)18-13(17-11)8-5-6-15-9(7-8)10(14)16/h5-7H,1-4H3,(H2,14,16)
• InChI Key: CSHBTZCOWNUVPN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC=C2)C(=O)N
• Molecular Formula: C12H17BN2O3
• Molecular Weight: 248.09 g/mol
• CAS RN: 2096994-97-5

Description

“4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)picolinamide” is a chemical compound that contains a boronic acid pinacol ester group. The compound is related to 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane, which is used in various chemical reactions, including borylation and hydroboration.

Synthesis Analysis

The synthesis of this compound could involve the use of 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane as a reagent. This reagent is known to be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It can also be used for hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Molecular Structure Analysis

The molecular structure of this compound includes a boronic acid pinacol ester group, which is a key functional group in many chemical reactions. The empirical formula of the related compound 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane is C6H13BO2.

Chemical Reactions Analysis

As mentioned earlier, the related compound 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane can be used in various chemical reactions, including borylation and hydroboration. It can also be used for coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates.

Physical And Chemical Properties Analysis

The related compound 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane has a refractive index of 1.396, a boiling point of 42-43 °C/50 mmHg, and a density of 0.882 g/mL at 25 °C. The storage temperature is 2-8°C.

Scientific Research Applications

Organic Synthesis and Boron Neutron Capture Therapy (BNCT)

• Boronic acid derivatives , such as our compound, serve as crucial intermediates in organic synthesis. .

Pharmacology and Drug Development

• .

Fluorine-Containing Drugs

• .

Arylboronic Acid in Suzuki Reactions

• .

Electrochemical Properties and Copolymers

• .

Amide Local Anesthetics and Cancer Treatment

• .

Mechanism of Action

Target of Action

Similar compounds such as 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)aniline are known to be used in the Suzuki-Miyaura coupling reaction , which suggests that the compound might interact with palladium catalysts and organic substrates.

Mode of Action

Similar compounds are known to participate in borylation reactions . In these reactions, the boron atom in the compound forms a bond with a carbon atom in another molecule, typically in the presence of a transition metal catalyst .

Biochemical Pathways

The compound may be involved in the Suzuki-Miyaura coupling reaction , a type of cross-coupling reaction. This reaction is used to form carbon-carbon bonds, which are crucial in the synthesis of various organic compounds .

Result of Action

The result of the compound’s action would depend on the specific reaction it is involved in. In the case of the Suzuki-Miyaura coupling reaction , the compound would help form new carbon-carbon bonds, leading to the synthesis of new organic compounds .